4-Oxoretinaldehyde
4-Oxoretinaldehyde
Brand Name:
Vulcanchem
CAS No.:
33532-44-4
VCID:
VC0015915
InChI:
InChI=1S/C20H26O2/c1-15(7-6-8-16(2)12-14-21)9-10-18-17(3)19(22)11-13-20(18,4)5/h6-10,12,14H,11,13H2,1-5H3/b8-6+,10-9+,15-7-,16-12-
SMILES:
CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC=O)C)C
Molecular Formula:
C₂₀H₂₆O₂
Molecular Weight:
298.4 g/mol
4-Oxoretinaldehyde
CAS No.: 33532-44-4
Reference Standards
VCID: VC0015915
Molecular Formula: C₂₀H₂₆O₂
Molecular Weight: 298.4 g/mol
| CAS No. | 33532-44-4 |
|---|---|
| Product Name | 4-Oxoretinaldehyde |
| Molecular Formula | C₂₀H₂₆O₂ |
| Molecular Weight | 298.4 g/mol |
| IUPAC Name | (2Z,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)nona-2,4,6,8-tetraenal |
| Standard InChI | InChI=1S/C20H26O2/c1-15(7-6-8-16(2)12-14-21)9-10-18-17(3)19(22)11-13-20(18,4)5/h6-10,12,14H,11,13H2,1-5H3/b8-6+,10-9+,15-7-,16-12- |
| Standard InChIKey | PLILDISEFZJECC-ITCDGTHUSA-N |
| Isomeric SMILES | CC1=C(C(CCC1=O)(C)C)/C=C/C(=C\C=C\C(=C/C=O)\C)/C |
| SMILES | CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC=O)C)C |
| Canonical SMILES | CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC=O)C)C |
| Synonyms | 9-(2,6,6-Trimethyl-3-keto-1-cyclohexen-1-yl)-3,7-dimethyl-2,4,6,8-nonatetraen-1-al;_x000B_4-Oxo-all-trans-retinal; 4-Oxoretinal; 4-keto-Retinal; all-trans-4-Oxoretinal; |
| PubChem Compound | 6439706 |
| Last Modified | Nov 11 2021 |
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